N-(1-Cyclopropylpropyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
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Overview
Description
N-(1-Cyclopropylpropyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide, also known as CPP-ACP, is a synthetic peptide that has gained significant attention in the field of dentistry due to its unique properties. CPP-ACP is a bioactive agent that has been shown to have a positive effect on the remineralization of teeth, making it a promising tool in the prevention and treatment of dental caries.
Mechanism of Action
N-(1-Cyclopropylpropyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide works by binding to the surface of teeth and forming a protective layer that helps to prevent demineralization. It also helps to promote the remineralization of teeth by providing a source of calcium and phosphate ions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the ability to inhibit the growth of cariogenic bacteria, enhance the uptake of fluoride by teeth, and promote the remineralization of teeth.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1-Cyclopropylpropyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide is its ability to promote the remineralization of teeth, making it a promising tool in the prevention and treatment of dental caries. However, one of the limitations of this compound is that its efficacy is dependent on the presence of calcium and phosphate ions, which may limit its use in certain clinical situations.
Future Directions
There are a number of future directions for research on N-(1-Cyclopropylpropyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide, including the development of new formulations that can be used in a variety of clinical situations, the investigation of its potential use in the treatment of periodontal disease, and the exploration of its potential use in other areas of medicine. Additionally, further research is needed to better understand the mechanism of action of this compound and to optimize its use in clinical practice.
Synthesis Methods
N-(1-Cyclopropylpropyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase peptide synthesis. The most commonly used method involves the solid-phase peptide synthesis, which involves the stepwise addition of amino acids to a growing peptide chain.
Scientific Research Applications
N-(1-Cyclopropylpropyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide has been extensively studied in the field of dentistry, with numerous studies demonstrating its efficacy in preventing and treating dental caries. It has also been shown to have antimicrobial properties, making it a potential tool in the treatment of periodontal disease.
properties
IUPAC Name |
N-(1-cyclopropylpropyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2/c1-3-18(16-10-11-16)22-20(25)21(17-8-6-5-7-9-17)12-14-23(15-13-21)19(24)4-2/h4-9,16,18H,2-3,10-15H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKPQUWJRPWSNIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1CC1)NC(=O)C2(CCN(CC2)C(=O)C=C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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